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Compound of Interest

Compound Name: ATTO 565 cadaverine

Cat. No.: B12377854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of ATTO
565 cadaverine, a fluorescent label belonging to the rhodamine class of dyes. Adherence to

these protocols is crucial for ensuring the stability, performance, and safety of the reagent.

Product Information
ATTO 565 cadaverine is a fluorescent marker characterized by strong absorption, high

fluorescence quantum yield, and excellent thermal and photostability.[1][2][3] These properties

make it highly suitable for sensitive applications such as single-molecule detection, high-

resolution microscopy, and fluorescence in-situ hybridization (FISH).[2][3] The dye is

moderately hydrophilic and is excited most efficiently in the 545 - 575 nm range.[2][3]

Table 1: Optical and Physical Properties
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Property Value

Excitation Wavelength (λabs) 564 nm[2][3]

Molar Extinction Coefficient (εmax) 1.2 x 10^5 M⁻¹ cm⁻¹[2][3]

Emission Wavelength (λfl) 590 nm[2][3]

Fluorescence Quantum Yield (ηfl) 90%[2][3]

Fluorescence Lifetime (τfl) 4.0 ns[2][3]

Molecular Weight (MW) 796 g/mol [4]

Form Powder

Storage and Handling
Proper storage and handling are critical to maintain the integrity and performance of ATTO 565
cadaverine.

Table 2: Storage Conditions

Condition Recommendation

Upon Receipt Store at -20°C.[4][5]

Shipping
The product is shipped at ambient temperature

in a solvent-free state.[4][5]

Long-term Storage
Store protected from light and moisture at

-20°C.[4][5]

Stability
When stored correctly, the product is stable for

at least three years.[4][5]

Conjugate Storage

Protein conjugates can be stored at 4°C with 2

mM sodium azide for short-term or frozen in

aliquots at -20°C for long-term storage.

Handling Protocol:
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Equilibration: Before opening, allow the vial to equilibrate to room temperature to prevent

moisture condensation.[4][5]

Personnel: Handling should be performed by technically qualified personnel experienced

with potentially hazardous chemicals.[4]

Safety Precautions: Consult the Material Safety Data Sheet (MSDS) available on the

manufacturer's website for complete safety information.[3][4][5]

Solution Preparation
ATTO 565 cadaverine is soluble in polar organic solvents.

Table 3: Recommended Solvents

Solvent Notes

Dimethylformamide (DMF)
Anhydrous and amine-free DMF should be

used.[4][5]

Dimethylsulfoxide (DMSO)
Anhydrous and amine-free DMSO should be

used.[4][5]

Acetonitrile A suitable polar solvent.[4][5]

Protocol for Reconstitution:

Bring the vial of ATTO 565 cadaverine to room temperature.

Add the desired volume of anhydrous, amine-free DMF or DMSO to the vial to create a stock

solution.

Vortex briefly to ensure the dye is fully dissolved.

Solutions may have limited stability depending on the solvent quality; it is recommended to

prepare fresh solutions for labeling reactions.[5]

General Experimental Workflow
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ATTO 565 cadaverine can be used as a fluorescent amine donor substrate for

transglutaminases, enabling the labeling of proteins.[4] The following diagram illustrates a

general workflow for a protein labeling experiment.
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Caption: General workflow for protein labeling with ATTO 565 cadaverine.

Safety and Disposal
Users should always refer to the Material Safety Data Sheet (MSDS) for detailed information on

safety and handling. Dispose of the reagent and any contaminated materials in accordance

with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20565.pdf
https://www.benchchem.com/product/b12377854#atto-565-cadaverine-storage-and-handling-conditions
https://www.benchchem.com/product/b12377854#atto-565-cadaverine-storage-and-handling-conditions
https://www.benchchem.com/product/b12377854#atto-565-cadaverine-storage-and-handling-conditions
https://www.benchchem.com/product/b12377854#atto-565-cadaverine-storage-and-handling-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

